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Compound of Interest

Compound Name: Feroline

Cat. No.: B1238008

This document provides essential safety and logistical information for the proper handling and
disposal of Feroline, a trade name for various gas mixtures primarily used in welding and
laboratory settings. The following procedures are based on established safety protocols for
compressed gases and are intended to ensure the safe management of Feroline cylinders.
Adherence to these guidelines is critical for the safety of all personnel and to ensure
compliance with environmental regulations.

Immediate Safety and Hazard Profile

Feroline is a non-flammable, compressed gas mixture, typically containing Argon and Carbon
Dioxide.[1][2][3] While not chemically reactive, it poses physical hazards due to its high-
pressure state and potential as a simple asphyxiant in high concentrations.[4][5]

Key Hazard Information:
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Hazard o GHS Hazard ]
. Description Pictogram
Classification Statement

Contains gas under
Gases under pressure  pressure; may H280 GHS04
explode if heated.[5]

In high
concentrations, may
Simple Asphyxiant cause asphyxiation by - -
displacing oxygen.[4]
[5]

Personal Protective Equipment (PPE): When handling Feroline cylinders, appropriate PPE
should be worn to mitigate risks associated with high-pressure gas.

PPE Category Required Equipment

Eye/Face Protection Safety glasses with side shields.

Protective gloves (e.g., leather) for handling

Hand Protection )
cylinders.

Foot Protection Safety shoes with steel toes.

Step-by-Step Disposal Protocol

The primary and most crucial step in the disposal of Feroline is to return the gas cylinder to the
supplier.[2] Do not attempt to vent or dispose of the gas yourself.

Phase 1: Cylinder and Workspace Preparation

e Ensure Proper Ventilation: Handle cylinders in a well-ventilated area to prevent the
accumulation of gas in case of a leak.[2]

o Secure the Cylinder: Ensure the cylinder is upright and securely fastened to a wall, bench, or
cylinder cart to prevent it from falling.
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o Check for Leaks: Before moving, check for leaks using a compatible leak detection solution.
¢ Close the Valve: Ensure the cylinder valve is securely closed.

Phase 2: Transportation and Return

o Attach Valve Cap: Securely attach the valve protection cap before moving the cylinder.

o Use Appropriate Equipment: Use a cylinder cart or other suitable device for transporting
cylinders; do not drag or roll them.

e Return to Supplier: Contact the supplier to arrange for the return of the empty or partially
used cylinder.[2]

Waste Classification: Unused Feroline in its original container is classified under the European
waste code 16 05 05: Gases in pressure containers other than those mentioned in 16 05 04.[2]

Feroline Disposal Workflow

The following diagram outlines the procedural flow for the proper disposal of Feroline gas
cylinders.
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Caption: Workflow for the safe disposal of Feroline gas cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nextsds.com [nextsds.com]

2. elmemesser.lv [elmemesser.Iv]
e 3. messer.rs [messer.rsj

4. elmemesser.It [elmemesser.It]

5. messer.hr [messer.hr]

 To cite this document: BenchChem. [Proper Disposal Procedures for Feroline Gas Mixtures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238008#feroline-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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